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Compound of Interest

Compound Name: Ulotaront

Cat. No.: B1651633

Essential Safety and Handling Guide for
Ulotaront

Disclaimer: A specific Safety Data Sheet (SDS) for Ulotaront was not publicly available at the
time of this document's creation. The following guidance is based on general laboratory safety
principles for handling new chemical entities and information from publicly available product
data sheets. Researchers should always consult the official SDS provided by the supplier
before handling this compound and adhere to their institution's safety protocols.

This guide provides essential safety, handling, and disposal information for laboratory
professionals working with Ulotaront (also known as SEP-363856). Ulotaront is a TAAR1/5-
HT1A agonist with high solubility and permeability.[1] While clinical studies in patients suggest
a benign safety profile at therapeutic doses, handling the pure compound in a laboratory setting
requires adherence to standard safety protocols to minimize exposure and ensure a safe
working environment.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling
Ulotaront in a laboratory setting.
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PPE Component Specification Purpose

Nitrile or other chemically To prevent skin contact and
Gloves i .

resistant gloves. absorption.

Safety glasses with side
To protect eyes from splashes

Eye Protection shields or chemical splash
or aerosols.
goggles.
To protect skin and personal
Lab Coat A clean, buttoned lab coat.

clothing from contamination.

Not generally required for
handling small quantities in a
) ) well-ventilated area. Use a To prevent inhalation of the
Respiratory Protection ] ]
NIOSH-approved respirator if compound.
there is a risk of aerosolization

or if handling large quantities.

Operational Plan: Handling and Storage

Engineering Controls:

« Ventilation: All work with solid Ulotaront or concentrated solutions should be conducted in a
well-ventilated laboratory. A chemical fume hood is recommended when weighing the powder
or preparing stock solutions to minimize inhalation risk.

Safe Handling Practices:

Avoid direct contact with the skin, eyes, and clothing.

Avoid inhalation of the powder.

Wash hands thoroughly after handling.

Ensure an eyewash station and safety shower are readily accessible.

Storage:
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e Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1]

e In Solvent: Store at -80°C for up to 3 months or at -20°C for up to 2 weeks.[1]

Experimental Protocols: Stock Solution Preparation

Ulotaront is soluble in both DMSO and water.[1] The following table, derived from supplier
data, provides volumes for preparing stock solutions of Ulotaront HCI (Molecular Weight:
219.73 g/mol ).[1]

Desired Solvent Volume for  Solvent Volume for  Solvent Volume for
Concentration 1mg 5 mg 10 mg

1 mM 4.55 mL 22.76 mL 45.51 mL

5 mM 0.91 mL 4.55 mL 9.10 mL

10 mM 0.46 mL 2.28 mL 4.55 mL

50 mM 0.09 mL 0.46 mL 0.91 mL

Disposal Plan

Unused Ulotaront and contaminated disposable labware should be disposed of in accordance
with local, state, and federal regulations.

» Solid Waste: Collect unused solid Ulotaront and any contaminated materials (e.g., weigh
boats, pipette tips, gloves) in a designated, sealed container for chemical waste.

» Liquid Waste: Aqueous solutions of Ulotaront may be suitable for drain disposal if they are
within the neutral pH range (typically 5.5 to 9.5) and do not contain other hazardous
materials.[2] However, it is best practice to consult with your institution's Environmental
Health and Safety (EHS) office for specific guidance on the disposal of non-hazardous
chemical waste.[2][3][4] Never pour solutions containing organic solvents (like DMSO) down
the drain. These should be collected as chemical waste.

o Empty Containers: Empty containers should be thoroughly rinsed before being discarded in
the regular trash. The rinsate should be collected as chemical waste.
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Ulotaront Handling Workflow

The following diagram illustrates the key steps and safety precautions for handling Ulotaront in
a laboratory setting.
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Ulotaront Handling Workflow
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Caption: Logical workflow for the safe handling of Ulotaront.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1651633?utm_src=pdf-custom-synthesis
https://www.medkoo.com/uploads/product/Ulotaront_HCl/product_insert/Ulotaront_HCl.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b1651633#personal-protective-equipment-for-handling-ulotaront
https://www.benchchem.com/product/b1651633#personal-protective-equipment-for-handling-ulotaront
https://www.benchchem.com/product/b1651633#personal-protective-equipment-for-handling-ulotaront
https://www.benchchem.com/product/b1651633#personal-protective-equipment-for-handling-ulotaront
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1651633?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1651633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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